Cas no 844830-71-3 (8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one)

• Product Name: 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one
• CAS No: 844830-71-3
• MF: C₂₄H₂₈N₂O₄
• MW: 408.490126609802
• CID: 5420613
• Update Time: 2025-05-19

8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-3-(4-methoxyphenyl)-2-methylchromen-4-one
• 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

• Inchi： 1S/C24H28N2O4/c1-4-25-11-13-26(14-12-25)15-20-21(27)10-9-19-23(28)22(16(2)30-24(19)20)17-5-7-18(29-3)8-6-17/h5-10,27H,4,11-15H2,1-3H3
• InChI Key： FCBOIKIULWHHQU-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCN(CC)CC3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

Introduction to 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one (CAS No. 844830-71-3)

The compound 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one, identified by its CAS number 844830-71-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromenone class, has garnered attention due to its structural complexity and potential biological activities. The presence of functional groups such as the 4-ethylpiperazine moiety and the 7-hydroxy substituent suggests a multifaceted interaction with biological targets, making it a subject of considerable interest in medicinal chemistry.

Chromenones are a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The structural framework of 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the 4H-chromen-4-one core provides a scaffold that is conducive to various biochemical interactions, while the 4-methoxyphenyl group introduces a hydrophobic component that can modulate receptor binding. These features make the compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the potential efficacy of compounds like 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one with greater accuracy. Studies have indicated that the 7-hydroxy group may play a crucial role in stabilizing interactions with biological targets, while the 2-methyl substituent could influence the compound's solubility and metabolic stability. These insights are derived from high-throughput screening and molecular docking simulations, which have become indispensable tools in modern drug development.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate neurological pathways. The 4-ethylpiperazine moiety in this compound is particularly noteworthy, as it is known to interact with serotonin receptors, which are implicated in various neurological disorders. Preclinical studies have suggested that derivatives of this class may exhibit potential therapeutic effects in conditions such as depression and anxiety. The combination of these functional groups in 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one makes it a compelling candidate for further investigation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. The hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are essential for effective receptor binding. Additionally, the ethylpiperazine group's ability to form stable complexes with amine-rich targets suggests multiple avenues for therapeutic intervention. Researchers are particularly interested in how these interactions can be optimized to enhance pharmacological activity while minimizing side effects.

The synthesis of 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

As research progresses, the potential applications of this compound are likely to expand beyond traditional pharmaceutical uses. Its structural features make it amenable to modifications that could yield novel bioactive molecules targeting other disease pathways. For instance, alterations to the 7-hydroxy or 2-methyl groups might reveal new therapeutic possibilities in oncology or anti-inflammatory treatments. The versatility of chromenone derivatives continues to drive innovation in drug discovery.

The regulatory landscape for new chemical entities like 8-(4-propylpyrazinylmethylene)-6-propyloxanaphthalene (CAS No. 51192187) necessitates rigorous testing to ensure safety and efficacy before clinical application can be considered. However, preliminary data on related compounds suggest that chromenones with similar scaffolds may exhibit favorable pharmacokinetic profiles. This optimism is tempered by the need for comprehensive toxicological studies, which are essential before any therapeutic claims can be substantiated.

In conclusion, 8-(propylpyrazinylmethylene)-6-propyloxanaphthalene (CAS No. 51192187) represents a significant step forward in medicinal chemistry research. Its unique structural composition and demonstrated potential biological activities position it as a valuable asset in ongoing drug development efforts. As scientific understanding evolves, so too will our appreciation for its contributions to therapeutic innovation.